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Compound of Interest

Compound Name: Centrinone

Cat. No.: B606597

Essential guidance for the safe and compliant disposal of Centrinone, ensuring the protection
of personnel and the environment.

For researchers, scientists, and drug development professionals, adherence to proper chemical
waste disposal protocols is a critical component of laboratory safety and regulatory compliance.
This document provides a comprehensive, step-by-step guide for the proper disposal of
Centrinone, a selective inhibitor of Polo-like kinase 4 (PLK4).

Immediate Safety and Handling Precautions

While Centrinone is not classified as a hazardous substance according to the Globally
Harmonized System (GHS), it is imperative to handle it with care, following standard laboratory
safety protocols.[1] Always wear appropriate personal protective equipment (PPE), including
safety glasses, gloves, and a lab coat, when handling Centrinone in its solid form or in
solution.

Disposal of Centrinone Waste

The appropriate disposal method for Centrinone depends on its physical state (solid or in
solution) and the solvent used.

Solid Centrinone Waste

Unused or expired solid Centrinone should be disposed of as non-hazardous chemical waste.
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Procedure:

» Containerization: Place the solid Centrinone waste in a clearly labeled, sealed, and
chemically compatible container.

e Labeling: The label should clearly identify the contents as "Centrinone Waste" and include
the date of disposal.

e Institutional Guidelines: Follow your institution's specific guidelines for the disposal of non-
hazardous solid chemical waste. This typically involves collection by the Environmental
Health and Safety (EHS) department or a designated waste management contractor. Do not
dispose of solid chemical waste in the regular trash unless explicitly permitted by your
institution.

Centrinone Solutions

Centrinone is frequently dissolved in solvents such as Dimethyl Sulfoxide (DMSO). The
disposal of these solutions must be handled with consideration for the hazards associated with
the solvent.

Disposal of Centrinone-DMSO Solutions:

DMSO is a combustible liquid and can facilitate the absorption of other chemicals through the
skin. Therefore, Centrinone-DMSO solutions should be treated as hazardous waste.

Procedure:

o Collection: Collect all Centrinone-DMSO waste in a designated, leak-proof, and chemically
compatible waste container.

o Labeling: Clearly label the container as "Hazardous Waste: Centrinone in DMSO." Also,
indicate the approximate concentration of Centrinone and the volume of the solution.

e Segregation: Do not mix Centrinone-DMSO waste with other waste streams unless
permitted by your institution's EHS department.

o Storage: Store the waste container in a designated satellite accumulation area, away from
sources of ignition.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b606597?utm_src=pdf-body
https://www.benchchem.com/product/b606597?utm_src=pdf-body
https://www.benchchem.com/product/b606597?utm_src=pdf-body
https://www.benchchem.com/product/b606597?utm_src=pdf-body
https://www.benchchem.com/product/b606597?utm_src=pdf-body
https://www.benchchem.com/product/b606597?utm_src=pdf-body
https://www.benchchem.com/product/b606597?utm_src=pdf-body
https://www.benchchem.com/product/b606597?utm_src=pdf-body
https://www.benchchem.com/product/b606597?utm_src=pdf-body
https://www.benchchem.com/product/b606597?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS
department. The preferred method of disposal for DMSO-containing waste is typically
incineration by a licensed hazardous waste disposal company.

Disposal of Aqueous Centrinone Solutions:

For dilute, non-hazardous aqueous solutions of Centrinone, disposal down the sanitary sewer
may be an option, but this is highly dependent on local regulations and institutional policies.

Procedure:

e Consult EHS:Always consult with your institution's EHS department before disposing of any
chemical waste down the drain.

» Neutralization: If approved, you may be required to neutralize the pH of the solution to within
a permissible range (typically between 6 and 9) before disposal.

 Dilution: Flush the drain with copious amounts of water during and after disposal to ensure
adequate dilution.

Disposal of Contaminated Labware

Labware that has come into contact with Centrinone, such as pipette tips, centrifuge tubes,
and glassware, must be decontaminated or disposed of properly.

Procedure for Disposable Labware (e.g., pipette tips, plastic tubes):

o Segregation: Collect all disposables contaminated with Centrinone, particularly from
Centrinone-DMSO solutions, in a designated hazardous waste container.

e Labeling: Label the container as "Hazardous Waste: Labware contaminated with Centrinone
in DMSO."

o Disposal: Dispose of the container through your institution's hazardous waste management
program.

Procedure for Reusable Labware (e.g., glassware):
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» Decontamination: Rinse the glassware thoroughly with an appropriate solvent (e.g., ethanol

or acetone) to remove any residual Centrinone. Collect the rinsate as hazardous waste.

e Washing: After the initial rinse, wash the glassware with soap and water.

¢ Final Rinse: Perform a final rinse with deionized water.

Summary of Disposal Procedures

Waste Type

Disposal Method

Key Considerations

Solid Centrinone

Non-hazardous chemical

waste collection

Label clearly; follow

institutional guidelines.

Centrinone in DMSO

Hazardous waste collection

(incineration)

Treat as hazardous due to
DMSO; do not drain dispose.

Aqueous Centrinone

Consult EHS for drain disposal

approval

May require neutralization and

dilution.

Contaminated Disposables

Hazardous waste collection

Segregate and label

appropriately.

Contaminated Glassware

Decontaminate and wash

Collect solvent rinsate as

hazardous waste.

Centrinone Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Centrinone waste.
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Centrinone Disposal Workflow
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Caption: Decision workflow for the safe disposal of Centrinone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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